Cas no 15089-29-9 (Carbamic acid, thio-,S,S-diester with N,N'-p-phenylenebis[2-mercaptoacetamide] (8CI))

• Product Name: Carbamic acid, thio-,S,S-diester with N,N'-p-phenylenebis[2-mercaptoacetamide] (8CI)
• CAS No: 15089-29-9
• MF: C₁₂H₁₄N₄O₄S₂
• MW: 342.393959522247
• CID: 151807
• PubChem ID: 241665
• Update Time: 2025-04-19

Carbamic acid, thio-,S,S-diester with N,N'-p-phenylenebis[2-mercaptoacetamide] (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, thio-,S,S-diester with N,N'-p-phenylenebis[2-mercaptoacetamide] (8CI)
• S-[2-[4-[(2-carbamoylsulfanylacetyl)amino]anilino]-2-oxoethyl] carbamothioate
• AC1L67UH
• AC1Q5MPW
• AR-1L3464
• NSC49434
• NSC-49434
• s,s'-{benzene-1,4-diylbis[imino(2-oxoethane-2,1-diyl)]} dicarbamothioate
• DTXSID50287167
• 15089-29-9

• Inchi： 1S/C12H14N4O4S2/c13-11(19)21-5-9(17)15-7-1-2-8(4-3-7)16-10(18)6-22-12(14)20/h1-4H,5-6H2,(H2,13,19)(H2,14,20)(H,15,17)(H,16,18)
• InChI Key： VVVZMPYGHGPHND-UHFFFAOYSA-N
• SMILES： S(C(N)=O)CC(NC1C=CC(=CC=1)NC(CSC(N)=O)=O)=O

Computed Properties

• Exact Mass: 342.04582
• Monoisotopic Mass: 342.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Density: 1.569
• Refractive Index: 1.731
• PSA: 144.38
• LogP: 2.73400